Cas no 58247-95-3 (N-(phenylcarbonyl)glycine - piperazine (2:1))

N-(phenylcarbonyl)glycine - piperazine (2:1) structure
58247-95-3 structure
Product Name:N-(phenylcarbonyl)glycine - piperazine (2:1)
CAS No:58247-95-3
MF:C13H19N3O3
MW:265.308263063431
CID:2737272
PubChem ID:54598999
Update Time:2025-04-21

N-(phenylcarbonyl)glycine - piperazine (2:1) Chemical and Physical Properties

Names and Identifiers

    • N-(phenylcarbonyl)glycine - piperazine (2:1)
    • DTXSID60973802
    • SCHEMBL15545668
    • N-[Hydroxy(phenyl)methylidene]glycine--piperazine (1/1)
    • NSC86832
    • 58247-95-3
    • NSC-86832
    • Inchi: 1S/C9H9NO3.C4H10N2/c11-8(12)6-10-9(13)7-4-2-1-3-5-7;1-2-6-4-3-5-1/h1-5H,6H2,(H,10,13)(H,11,12);5-6H,1-4H2
    • InChI Key: CTDKJGKMTADPHE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCC(=O)O.N1CCNCC1

Computed Properties

  • Exact Mass: 444.20104
  • Monoisotopic Mass: 444.200885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 224
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157

Experimental Properties

  • Boiling Point: 464.1°C at 760 mmHg
  • Flash Point: 234.5°C
  • PSA: 156.86

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